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Compound of Interest

Compound Name: 4-ethynyl-1,2-dimethoxybenzene

Cat. No.: B1333843 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of 4-
ethynyl-1,2-dimethoxybenzene (also known as 3,4-dimethoxyphenylacetylene). The

information is curated for professionals in research and development who require precise data

for experimental design, chemical synthesis, and drug discovery applications.

Core Physical and Chemical Properties
The quantitative physical properties of 4-ethynyl-1,2-dimethoxybenzene are summarized in

the table below. This data is essential for understanding the compound's behavior in various

experimental settings.
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Property Value Source(s)

Molecular Formula C₁₀H₁₀O₂ [1][2][3]

Molecular Weight 162.19 g/mol [1][4]

CAS Number 4302-52-7 [1][2][3][4]

Appearance
White to light yellow

solid/crystal powder.
[4][5]

Melting Point 71-76 °C [4][5]

Boiling Point
130 °C @ 760 mmHg │ 234.9

°C @ 760 mmHg
[1][4]

Density 1.06 g/cm³ [1]

Refractive Index 1.522 [1]

Flash Point 88.1 °C [1]

Vapor Pressure 0.079 mmHg @ 25 °C [1]

Solubility

Inferred from the related

compound 1,2-

dimethoxybenzene (veratrole),

it is expected to be slightly

soluble in water and soluble in

organic solvents like alcohol

and diethyl ether.

[6][7][8][9]

Purity
Commercially available in

purities of 95% to >98%.
[2][4][5][10]

Note on Boiling Point Discrepancy: Different sources report significantly different boiling points

at standard pressure. Researchers should verify this property under their specific experimental

conditions.
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Detailed experimental protocols for determining the physical properties of novel compounds

are critical for reproducible science. While specific documented procedures for 4-ethynyl-1,2-
dimethoxybenzene are not detailed in the literature, the following standard methodologies are

applicable.

Melting Point Determination (Capillary Method)
Objective: To determine the temperature range over which the solid-to-liquid phase transition

occurs.

Methodology:

Sample Preparation: A small, finely powdered sample of 4-ethynyl-1,2-dimethoxybenzene
is packed into a capillary tube to a height of 2-3 mm.

Apparatus: A calibrated melting point apparatus (e.g., Thomas-Hoover or digital equivalent)

is used. The capillary tube is placed in the heating block.

Procedure:

The sample is heated rapidly to a temperature approximately 15-20 °C below the expected

melting point (71-76 °C).

The heating rate is then reduced to 1-2 °C per minute to allow for thermal equilibrium.

The temperature at which the first drop of liquid appears is recorded as the onset of

melting.

The temperature at which the entire sample becomes a clear liquid is recorded as the final

melting point. The result is reported as a temperature range.

Boiling Point Determination (Distillation Method)
Objective: To determine the temperature at which the vapor pressure of the liquid equals the

surrounding atmospheric pressure.

Methodology:
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Apparatus: A standard microscale or small-scale distillation apparatus is assembled,

including a distillation flask, condenser, and collection vessel. A calibrated thermometer is

placed so that the top of the bulb is level with the bottom of the side-arm of the distillation

flask.

Procedure:

The distillation flask is charged with the 4-ethynyl-1,2-dimethoxybenzene sample and a

few boiling chips.

The liquid is heated gently. As the liquid boils, the vapor rises and condenses in the

condenser.

The temperature is monitored closely. The boiling point is the stable temperature recorded

on the thermometer when the vapor is continuously bathing the thermometer bulb and

condensate is actively dripping into the collection vessel.

The atmospheric pressure is recorded at the time of the measurement, as boiling point is

pressure-dependent.

Solubility Assessment
Objective: To qualitatively or quantitatively determine the solubility of the compound in various

solvents.

Methodology:

Solvent Selection: A range of solvents with varying polarities should be tested (e.g., water,

ethanol, methanol, dichloromethane, acetone, ethyl acetate, hexane).

Procedure (Qualitative):

To a small test tube, add approximately 10-20 mg of 4-ethynyl-1,2-dimethoxybenzene.

Add the selected solvent dropwise (e.g., 0.1 mL at a time), vortexing or shaking after each

addition.
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Observe for dissolution. Record the approximate volume of solvent required to fully

dissolve the sample.

Categorize solubility as "soluble," "sparingly soluble," or "insoluble" based on the amount

of solvent required (e.g., soluble if <30 parts of solvent are needed for 1 part of solute).

Procedure (Quantitative):

Prepare a saturated solution of the compound in a specific solvent at a controlled

temperature by adding an excess of the solid to the solvent and stirring until equilibrium is

reached.

Filter the solution to remove undissolved solid.

A known volume of the saturated solution is taken, the solvent is evaporated, and the

mass of the remaining solid is measured.

Solubility is calculated in terms of g/L or mol/L.

Synthetic Workflow Visualization
The synthesis of terminal alkynes from aldehydes is a fundamental transformation in organic

chemistry. 4-ethynyl-1,2-dimethoxybenzene can be synthesized from its corresponding

aldehyde, 3,4-dimethoxybenzaldehyde (veratraldehyde), via the Corey-Fuchs reaction.[11] This

two-step process first converts the aldehyde to a 1,1-dibromoalkene, which is then treated with

a strong base to yield the terminal alkyne.[5][6][12]
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3,4-Dimethoxybenzaldehyde
(Veratraldehyde)

Step 1: Wittig-like Reaction

Reagents:
CBr₄, PPh₃, CH₂Cl₂

1,1-Dibromo-2-(3,4-dimethoxyphenyl)ethene

Step 2: Elimination & Rearrangement

Reagents:
1. n-BuLi (2 equiv), THF

2. H₂O (quench)

4-Ethynyl-1,2-dimethoxybenzene

Click to download full resolution via product page

Caption: Corey-Fuchs synthesis of 4-ethynyl-1,2-dimethoxybenzene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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